Cas no 2228606-83-3 (3-methylidene-5-(1H-pyrazol-1-yl)pentan-1-amine)

• Product Name: 3-methylidene-5-(1H-pyrazol-1-yl)pentan-1-amine
• CAS No: 2228606-83-3
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 6092579
• PubChem ID: 165785441
• Update Time: 2025-07-19

3-methylidene-5-(1H-pyrazol-1-yl)pentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-methylidene-5-(1H-pyrazol-1-yl)pentan-1-amine
• 2228606-83-3
• EN300-1729990

• Inchi： 1S/C9H15N3/c1-9(3-5-10)4-8-12-7-2-6-11-12/h2,6-7H,1,3-5,8,10H2
• InChI Key： QAWQSBRGOATZMK-UHFFFAOYSA-N
• SMILES： N1(C=CC=N1)CCC(=C)CCN

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-methylidene-5-(1H-pyrazol-1-yl)pentan-1-amine

Introduction to 3-methylidene-5-(1H-pyrazol-1-yl)pentan-1-amine (CAS No. 2228606-83-3)

3-methylidene-5-(1H-pyrazol-1-yl)pentan-1-amine, identified by the CAS number 2228606-83-3, is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a methylidene group at the 3-position and a pyrazole moiety at the 5-position, presents a unique framework that has been explored for its potential biological activities and synthetic utility.

The compound belongs to a class of heterocyclic amines that have been widely studied for their pharmacological properties. The presence of the pyrazole ring, known for its versatility in drug design, suggests that this molecule may exhibit various biological functions, including anti-inflammatory, antimicrobial, and anticancer effects. The methylidene group introduces a reactive site that can be further modified, making it a valuable scaffold for derivative synthesis.

In recent years, there has been growing interest in developing novel therapeutic agents with improved efficacy and reduced side effects. The structural features of 3-methylidene-5-(1H-pyrazol-1-yl)pentan-1-amine make it an attractive candidate for further investigation. Researchers have been exploring its potential as a lead compound in the development of new drugs targeting various diseases.

One of the most compelling aspects of this compound is its ability to interact with biological targets in multiple ways. The pyrazole moiety can form hydrogen bonds with amino acid residues in proteins, while the methylidene group can participate in hydrophobic interactions or undergo further chemical transformations. These properties make it a promising candidate for structure-based drug design.

Recent studies have demonstrated that derivatives of 3-methylidene-5-(1H-pyrazol-1-yl)pentan-1-amine exhibit significant pharmacological activity. For instance, modifications to the pyrazole ring have led to compounds with enhanced binding affinity to specific enzymes and receptors. These findings highlight the importance of fine-tuning the molecular structure to optimize biological activity.

The synthesis of 3-methylidene-5-(1H-pyrazol-1-yl)pentan-1-amine involves multi-step organic reactions, including condensation reactions and cyclization processes. The exact synthetic route can vary depending on the desired purity and yield, but the key steps typically involve the formation of the methylidene group and the introduction of the pyrazole moiety.

In terms of pharmacokinetics, preliminary studies suggest that this compound may have favorable properties such as good solubility and bioavailability. These characteristics are crucial for ensuring that the drug reaches its target site effectively and remains active in vivo. Further research is needed to fully characterize its pharmacokinetic profile and to identify any potential metabolic pathways or interactions with other drugs.

The potential applications of 3-methylidene-5-(1H-pyrazol-1-yl)pentan-1-amine extend beyond traditional therapeutic areas. Its unique structural features make it suitable for use as an intermediate in the synthesis of more complex molecules, including those with specialized functions such as imaging agents or probes for biochemical assays.

As research continues to uncover new biological targets and mechanisms, compounds like 3-methylidene-5-(1H-pyrazol-1-yllpentan-l-am ine) are likely to play an increasingly important role in drug discovery and development. The combination of their structural versatility and potential biological activity makes them valuable tools for both academic research and industrial applications.

In conclusion, 3-methylidene-l-(I H -pyrazol-I -yl)pentan-I -amine (CAS No. 2228606 83 3) is a promising compound with significant potential in pharmaceutical chemistry. Its unique structural features, combined with recent advances in drug design methodologies, position it as a key player in the development of novel therapeutic agents. Further exploration of its biological activities and synthetic possibilities will undoubtedly contribute to advancements in medicine and biotechnology.